Cas no 64468-31-1 (N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide)
64468-31-1 structure
Product Name:N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide
CAS No:64468-31-1
Molecular Formula:C21H15NO3
Molecular Weight:329.349
CID:4097513
PubChem ID:746066
N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide Properties
Names and Identifiers
-
- 3H-Naphtho[2,1-b]pyran-2-carboxamide, N-(4-methylphenyl)-3-oxo-
- 3-oxo-N-(p-tolyl)-3H-benzo[f]chromene-2-carboxamide
- N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide
- Oprea1_039178
- SR-01000441910
- F0341-0334
- 64468-31-1
- SR-01000441910-1
- AKOS001628521
- Oprea1_857765
- N-(4-methylphenyl)-3-oxobenzo[f]chromene-2-carboxamide
- N-(4-methylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide
-
- InChIKey： VRFZIZWIRNZIIU-UHFFFAOYSA-N
- Inchi： InChI=1S/C21H15NO3/c1-13-6-9-15(10-7-13)22-20(23)18-12-17-16-5-3-2-4-14(16)8-11-19(17)25-21(18)24/h2-12H,1H3,(H,22,23)
Computed Properties
- Exact Mass: 329.10519334Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 329.10519334Da
- Heavy Atom Count: 25
- Complexity: 561
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.6
- Topological Polar Surface Area: 55.4Ų
N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA63695-1mg |
N-(4-methylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide |
64468-31-1 | 1mg |
$245.00 | 2024-04-19 | ||
| Life Chemicals | F0341-0334-2μmol |
N-(4-methylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide |
64468-31-1 | 90%+ | 2μl |
$57.0 |
N-(4-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide Related Literature
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Kallol Mukherjee,Nicolas Grimblat,Somratan Sau,Koushik Ghosh,Majji Shankar,Akhila K. Sahoo Chem. Sci., 2021,12, 14863-14870
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3. Back cover
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Xiao Yu,Seth M. Cohen Chem. Commun., 2015,51, 9880-9883
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Sebastiaan Y. T. van de Meerakker,Gerard Meijer Faraday Discuss., 2009,142, 113-126
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Masayuki Kuniyoshi,Mong S. Marma,Tatsuo Higa,Gérald Bernardinelli,Charles W. Jefford Chem. Commun., 2000, 1155-1156
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Ying Zhang,Yong Liu,Xiaobo Ji,Wei Zhang J. Mater. Chem., 2011,21, 7552-7554
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A. M. Ismael,A. N. El-Shazly,S. E. Gaber,M. M. Rashad,A. H. Kamel,S. S. M. Hassan RSC Adv., 2020,10, 34806-34814
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